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Compound of Interest

Compound Name: 3-Chloropyridine-4-carboxamide

Cat. No.: B035161

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the available scientific and
technical information for 3-Chloropyridine-4-carboxamide, CAS 100859-32-3. The document
synthesizes known data regarding its chemical and physical properties, potential synthetic
routes, and biological significance. Due to the limited availability of detailed experimental data
in the public domain, this guide also highlights areas where further research is required to fully
characterize this compound.

Chemical and Physical Properties

Quantitative experimental data for 3-Chloropyridine-4-carboxamide is scarce in publicly
available literature. The following table summarizes the basic molecular information and notes
the absence of specific experimental values for key physical properties.
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Property Value Citation
CAS Number 100859-32-3 [1]
Molecular Formula CeHsCIN20 [1]
Molecular Weight 156.57 g/mol [1]
IUPAC Name 3-chloropyridine-4-

carboxamide
Synonyms 3-chloroisonicotinamide
Melting Point Data not available
Boiling Point Data not available
Solubility Data not available

Spectroscopic Data

Detailed experimental spectroscopic data (*H NMR, 3C NMR, IR, Mass Spectrometry) for 3-
Chloropyridine-4-carboxamide are not readily available in the reviewed literature.
Characterization of this compound would require experimental determination of these spectra.

Synthesis

While a specific, detailed experimental protocol for the synthesis of 3-Chloropyridine-4-
carboxamide is not explicitly described in the available literature, a common synthetic route for
the preparation of pyridine carboxamides is through the hydrolysis of the corresponding
cyanopyridine.[2]

Logical Synthesis Workflow

The synthesis of 3-Chloropyridine-4-carboxamide can be logically approached via the
hydrolysis of 3-chloro-4-cyanopyridine. This precursor can be synthesized from 4-
chloronicotinamide.
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Synthesis of 3-Chloropyridine-4-carboxamide

(4-Ch|oronicotinamide)

Dehydration
(e.g., POCIs, EtsN, THF) [12]

(4-ChIoro-3-cyanopyridine)

Hydrolysis
(e.g., H20, catalyst) [16]

(B-ChIoropyridine-4-carboxamide)

Click to download full resolution via product page

Caption: Proposed synthesis pathway for 3-Chloropyridine-4-carboxamide.

Experimental Protocols

Note: The following are generalized procedures based on related reactions and should be
adapted and optimized for the specific synthesis of 3-Chloropyridine-4-carboxamide.

Step 1: Synthesis of 4-Chloro-3-cyanopyridine from 4-Chloronicotinamide[3]

Suspend 4-chloronicotinamide in cold (0 °C) tetrahydrofuran (THF) and triethylamine.

Slowly add phosphoryl trichloride to the suspension.

Allow the reaction mixture to stir for several hours while warming to room temperature.

Work up the reaction mixture by adding silica gel and concentrating under reduced pressure.

Purify the crude product by column chromatography to yield 4-chloro-3-cyanopyridine.
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Step 2: Hydrolysis of 3-Chloro-4-cyanopyridine to 3-Chloropyridine-4-carboxamide[2]

A general method for the conversion of cyanopyridines to their corresponding amides involves
refluxing with a catalyst in an aqueous solution.

Dissolve 3-chloro-4-cyanopyridine in water.

e Add a suitable catalyst (e.g., manganese dioxide).

o Reflux the reaction mixture for several hours.

e Upon completion, cool the mixture, filter, and wash the solid.

» Evaporate the filtrate to dryness to obtain the crude 3-Chloropyridine-4-carboxamide,
which can be further purified by recrystallization.

Biological Activity and Mechanism of Action

There is no specific information available in the searched literature regarding the biological
activity, signaling pathways, or mechanism of action of 3-Chloropyridine-4-carboxamide.

However, research on related pyridine carboxamide derivatives suggests a range of potential
biological activities, including:

» Antifungal Activity: Some pyridine carboxamide derivatives have been investigated as
potential succinate dehydrogenase inhibitors, exhibiting antifungal properties.

o Antibacterial Activity: Studies on other substituted pyridine carboxamides have shown activity
against various bacterial strains, including Mycobacterium tuberculosis.[4]

e Enzyme Inhibition: Nicotinamide, a related compound, is known to inhibit sirtuin enzymes
through a base exchange pathway.[5] Covalent inhibition of enzymes has also been
observed with certain nitrile-containing compounds.[6]

It is important to note that these activities are reported for structurally related compounds and
cannot be directly attributed to 3-Chloropyridine-4-carboxamide without specific experimental
validation.
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Signaling Pathways and Experimental Workflows

Due to the lack of information on the biological targets and mechanism of action for 3-
Chloropyridine-4-carboxamide, no signaling pathway or experimental workflow diagrams can
be generated at this time.

Conclusion

3-Chloropyridine-4-carboxamide (CAS 100859-32-3) is a chemical intermediate for which
detailed public domain information is limited. While its basic molecular formula is established
and logical synthetic routes can be proposed based on general chemical principles, a thorough
characterization of its physical, chemical, and biological properties is lacking. Further
experimental investigation is necessary to determine its spectroscopic data, confirm its
properties, and explore its potential biological activities. This guide serves as a summary of the
currently available information and a call for further research to elucidate the full profile of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: 3-Chloropyridine-4-
carboxamide (CAS 100859-32-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035161#3-chloropyridine-4-carboxamide-cas-
100859-32-3-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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